Cas no 4571-24-8 (1,4-Dibromo-2,5-dichlorobenzene)

• Product Name: 1,4-Dibromo-2,5-dichlorobenzene
• CAS No: 4571-24-8
• MF: C₆H₂Br₂Cl₂
• MW: 304.794078350067
• MDL: MFCD00182443
• CID: 335118
• PubChem ID: 231237
• Update Time: 2025-04-19

1,4-Dibromo-2,5-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-dibromo-2,5-dichloro-
• 1,4-dibromo-2,5-dichlorobenzene
• 1,4-Dibrom-2,5-dichlor-benzol
• 1,4-dibromo-2,5-dichloro-benzene
• 1,4-Dichlor-2,5-dibrombenzol
• 1,4-Dichloro-2,5-dibromobenzene
• 2,5-dibromo-1,4-dichlorobenzene
• AC1L5L9J
• AC1Q25GV
• AR-1B7683
• CTK4I8928
• KST-1B5241
• NSC27001
• SureCN3850787
• AK226560
• W17429
• NSC-27001
• AMY28560
• AKOS003632419
• 4571-24-8
• SCHEMBL3850787
• SY286346
• DS-10451
• DTXSID20282644
• MFCD00182443
• CS-0060126
• DB-201332
• 1,4-Dibromo-2,5-dichlorobenzene

• MDL： MFCD00182443
• Inchi： 1S/C6H2Br2Cl2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H
• InChI Key： DGJPEYHWCWGMFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1Cl)Br)Cl

Computed Properties

• Exact Mass: 301.79006
• Monoisotopic Mass: 301.79
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.6

Experimental Properties

• Density: 2.091
• Boiling Point: 292.9°C at 760 mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.623
• PSA: 0